Cas no 1863438-58-7 (1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine)

• Product Name: 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine
• CAS No: 1863438-58-7
• MF: C₇H₁₁F₃N₄
• MW: 208.184251070023
• CID: 4771697
• Update Time: 2025-08-05

1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(trifluoromethyl)pyrrolidine
• 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine

• Inchi： 1S/C7H11F3N4/c8-7(9,10)6-1-3-14(5-6)4-2-12-13-11/h6H,1-5H2
• InChI Key： ROOOIKZPEPREHO-UHFFFAOYSA-N
• SMILES： FC(C1CN(CCN=[N+]=[N-])CC1)(F)F

Computed Properties

• Exact Mass: 208.09358085 g/mol
• Monoisotopic Mass: 208.09358085 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.18
• XLogP3: 2.7
• Topological Polar Surface Area: 17.6

Additional information on 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine

Introduction to 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1863438-58-7)

1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1863438-58-7, belongs to a class of heterocyclic molecules featuring a pyrrolidine core. The presence of both an azido functional group and a trifluoromethyl substituent makes it a structurally unique and synthetically intriguing molecule, with potential applications in the development of novel therapeutic agents.

The pyrrolidine ring is a common motif in biologically active compounds, often found in natural products and synthetic drugs due to its ability to mimic the conformational flexibility of certain amino acid side chains. In 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine, the pyrrolidine scaffold is further functionalized with an azidoethyl side chain at the 1-position and a trifluoromethyl group at the 3-position. These modifications introduce specific electronic and steric properties that can influence the compound's reactivity, binding affinity, and pharmacokinetic behavior.

The azidoethyl moiety (–N₃–CH₂–CH₂–) is known for its reactivity, particularly in nucleophilic substitution reactions and click chemistry applications. This functionality has been explored in various drug discovery programs for its ability to form stable covalent bonds with biomolecules, such as peptides and proteins. The trifluoromethyl group (–CF₃), on the other hand, is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding interactions with biological targets. The combination of these features in 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine suggests potential utility as an intermediate or building block in the synthesis of more complex pharmacological entities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Pyrrolidine derivatives, in particular, have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, modifications to the pyrrolidine ring have led to the discovery of inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The structural features of 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine align with this trend, making it a promising candidate for further exploration.

The synthesis of this compound involves multi-step organic transformations, typically starting from commercially available precursors such as 3-trifluoromethylpyrrolidine. The introduction of the azido group requires careful control of reaction conditions to ensure high yield and purity. Given the sensitivity of azides to thermal or photolytic decomposition, specialized synthetic protocols may be necessary to achieve optimal results. Techniques such as nucleophilic substitution or metal-catalyzed coupling reactions can be employed to incorporate the azido functionality at the desired position on the pyrrolidine ring.

In terms of pharmacological applications, the unique structural features of 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine suggest potential roles in several therapeutic areas. The trifluoromethyl group can improve pharmacokinetic properties by increasing lipophilicity and reducing metabolic clearance, while the azido group offers opportunities for further derivatization through click chemistry or other bioconjugation strategies. Preliminary studies have indicated that analogs with similar structural motifs may exhibit inhibitory activity against certain therapeutic targets, although further investigation is required to fully elucidate their biological significance.

The compound's relevance is further underscored by ongoing research in medicinal chemistry that emphasizes structure-activity relationships (SAR). By systematically modifying key functional groups, researchers can optimize potency, selectivity, and safety profiles. The presence of both an azido and trifluoromethyl moiety in 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine provides a versatile platform for such investigations. For example, replacing the azido group with other bioactive moieties could yield novel compounds with distinct pharmacological properties.

From a chemical biology perspective, this compound serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. The pyrrolidine core mimics natural scaffolds found in bioactive molecules, allowing researchers to probe binding affinities and molecular recognition processes. Additionally, the reactivity of the azido group enables post-synthetic labeling techniques, which are useful for tracking molecular dynamics in cellular systems. Such methodologies are increasingly employed in drug discovery pipelines to validate lead compounds before advancing them into clinical trials.

The synthesis and application of 1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine also highlight advancements in synthetic methodologies that enhance efficiency and sustainability. Modern techniques such as flow chemistry and green chemistry principles have enabled more streamlined production processes while minimizing waste generation. These innovations are critical for ensuring that pharmaceutical intermediates like this one can be produced reliably on scales suitable for preclinical and clinical studies.

In conclusion,1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine (CAS No. 1863438-58-7) represents a structurally interesting compound with potential applications across multiple domains of pharmaceutical research. Its unique combination of functional groups—specifically the azidoethylation at one position and the presence of a trifluoromethyl substituent—makes it a compelling candidate for further exploration as an intermediate or lead compound. As research continues to uncover new therapeutic targets and synthetic strategies,1-(2-Azidoethyl)-3-(trifluoromethyl)pyrrolidine may play an important role in advancing drug discovery efforts.